Cas no 479411-92-2 (3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester)

3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its trifluoromethyl and bromo substituents enhance reactivity and selectivity, making it valuable in pharmaceutical and agrochemical synthesis. The pinacol ester group improves stability, facilitating handling and storage under ambient conditions. This compound serves as a versatile intermediate for constructing complex aromatic frameworks, particularly in the development of fluorinated compounds. Its well-defined structure ensures consistent performance in palladium-catalyzed transformations. Suitable for use in organic and medicinal chemistry research, it offers reliable reactivity while maintaining compatibility with a range of functional groups.
3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester structure
479411-92-2 structure
Product Name:3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester
CAS No:479411-92-2
MF:C13H15BBrF3O2
MW:350.967213869095
MDL:MFCD12405333
CID:1004872
PubChem ID:11314119
Update Time:2025-10-13

3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester
    • 2-[3-bromo-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(3-Br-5-(CF3))-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(3-BROMO-5-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzotrifluoride
    • A872012
    • AKOS017347034
    • MFCD12405333
    • DB-202701
    • DTXSID40462108
    • (3-BROMO-5-(TRIFLUOROMETHYL)PHENYL)BORONIC ACID PINACOL ESTER
    • AS-42746
    • 479411-92-2
    • MDL： MFCD12405333
    • Inchi： 1S/C13H15BBrF3O2/c1-11(2)12(3,4)20-14(19-11)9-5-8(13(16,17)18)6-10(15)7-9/h5-7H,1-4H3
    • InChI Key： CNCVCSYYPDHXMW-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(F)(F)F)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 350.03000
  • Monoisotopic Mass: 350.03006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Melting Point: 50-52℃
  • PSA: 18.46000
  • LogP: 3.76710

3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM214604-1g
2-(3-Bromo-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 479411-92-2 95%
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Alichem
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2-(3-Bromo-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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Chemenu
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2-(3-Bromo-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 479411-92-2 95%
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abcr
AB264340-25g
3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester, 97%; .
 479411-92-2 97%
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 €2308.60 2025-03-19
Crysdot LLC
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2-(3-Bromo-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 479411-92-2 95+%
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 $460 2024-07-24
A2B Chem LLC
AD24321-250mg
2-[3-Bromo-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 479411-92-2 97%
250mg
 $104.00 2024-04-19
A2B Chem LLC
AD24321-500mg
2-[3-Bromo-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 479411-92-2 97%
500mg
 $134.00 2024-04-19
A2B Chem LLC
AD24321-1g
2-[3-Bromo-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 479411-92-2 97%
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 $173.00 2024-04-19
A2B Chem LLC
AD24321-5g
2-[3-Bromo-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 479411-92-2 97%
5g
 $531.00 2024-04-19
Key Organics Ltd
AS-42746-0.25g
(3-bromo-5-(trifluoromethyl)phenyl)boronic acid pinacol ester
 479411-92-2 >95%
0.25g
 £232.00 2025-03-04

3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:479411-92-2)3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester
Order Number:A872012
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:32
Price ($):268.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:479411-92-2)3-Bromo-5-(trifluoromethyl)benzeneboronic acid pinacol ester
A872012
Purity:99%
Quantity:1g
Price ($):268.0
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